2,5-Dibromothiazole-4-carboxylic acid
Overview
Description
2,5-Dibromothiazole-4-carboxylic acid is a sulfur-containing heterocyclic organic compound . It has a molecular formula of C4HBr2NO2S and a molecular weight of 286.93 . It is typically stored under an inert atmosphere at 2-8°C .
Molecular Structure Analysis
The molecular structure of 2,5-Dibromothiazole-4-carboxylic acid consists of a thiazole ring, which is a five-membered ring containing one nitrogen atom and one sulfur atom, substituted at the 2 and 5 positions with bromine atoms and at the 4 position with a carboxylic acid group .Physical And Chemical Properties Analysis
2,5-Dibromothiazole-4-carboxylic acid is a solid at room temperature . It has a predicted density of 2.451±0.06 g/cm3 . The melting point is 84 °C and the predicted boiling point is 387.1±27.0 °C .Scientific Research Applications
Synthesis of Arylthiazolylpiperidine Derivatives
2,5-Dibromothiazole-4-carboxylic acid: is utilized in synthesizing arylthiazolylpiperidine derivatives . These derivatives are significant because they act as modulators for the production of survival motor neuron (SMN) proteins. The modulation of SMN protein production is crucial in the study of spinal muscular atrophy (SMA), a genetic disorder that affects the control of muscle movement.
Material Science Building Block
This compound serves as a building block in material science due to its reactive bromine atoms and the carboxylic acid functional group . It can be used to create polymers and co-polymers with specific properties, such as increased thermal stability or unique electronic characteristics.
Biological Research Reagent
As a biochemical reagent, 2,5-Dibromothiazole-4-carboxylic acid is used in life science research as a biological material or organic compound . It may be involved in studies related to enzyme reactions, cell signaling pathways, or the synthesis of biologically active molecules.
Chemical Synthesis Intermediate
The compound is an intermediate in the preparation of various biologically active thiazole derivatives . These derivatives have potential applications in pharmaceuticals, agrochemicals, and dyes.
Research on SMN Protein Modulators
The compound’s role in the preparation of SMN protein modulators is particularly noteworthy. These modulators are being researched for their potential therapeutic effects in treating SMA .
Mechanism of Action
Mode of Action
It is known that thiazole derivatives can interact with various biological targets, potentially influencing cellular processes .
Biochemical Pathways
Thiazole derivatives are known to possess various biological activities, which suggests that they may interact with multiple biochemical pathways .
Pharmacokinetics
As a result, the impact of these properties on the bioavailability of 2,5-Dibromothiazole-4-carboxylic acid is currently unknown .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the activity of this compound .
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
properties
IUPAC Name |
2,5-dibromo-1,3-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBr2NO2S/c5-2-1(3(8)9)7-4(6)10-2/h(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJOOXANOAMTJPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SC(=N1)Br)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBr2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20653411 |
Source
|
| Record name | 2,5-Dibromo-1,3-thiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20653411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
943735-44-2 |
Source
|
| Record name | 2,5-Dibromo-4-thiazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=943735-44-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dibromo-1,3-thiazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20653411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | dibromo-1,3-thiazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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